Cas no 15653-01-7 (CERIUM ACETYL ACETONATE)

CERIUM ACETYL ACETONATE structure
CERIUM ACETYL ACETONATE structure
Product Name:CERIUM ACETYL ACETONATE
CAS No:15653-01-7
MF:C15H24CeO6
MW:440.46346282959
CID:175376
Update Time:2025-04-19

CERIUM ACETYL ACETONATE Chemical and Physical Properties

Names and Identifiers

    • CERIUM ACETYL ACETONATE
    • ACETYLACETONE, CERIUM(III) DERIVATIVE
    • CERIUM(III) 2,4-PENTANEDIONATE
    • tris(pentane-2,4-dionato-O,O')cerium
    • Tris-(2,4-pentanedionato)-cerium
    • Cerium acetylacetonate hydrate
    • CERIUM(III) 2,4-PENTANEDIONATE, hydrate
    • Cerium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-
    • AC1O51A1
    • Ce(acac)3 trihydrate
    • cerium(3+) tris(4-oxopent-2-en-2-olate)
    • EINECS 239-720-7
    • FT-0643935
    • tris(acetylacetonato)cerium(III) trihydrate
    • Inchi: 1S/3C5H8O2.Ce/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/b3*4-3-;
    • InChI Key: RPYNZIXQCIBSMG-LNTINUHCSA-N
    • SMILES: [Ce].O/C(=C\C(C)=O)/C.O/C(=C\C(C)=O)/C.O/C(=C\C(C)=O)/C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 120

Experimental Properties

  • Color/Form: Bright yellow crystal
  • Melting Point: 131-132°C
  • Solubility: Not available

CERIUM ACETYL ACETONATE Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Risk Phrases:R36/37/38
  • Safety Term:S26
  • TSCA:No

CERIUM ACETYL ACETONATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$41.0 2024-06-01
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